Cas no 63121-29-9 ((1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol)

(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol is a chiral pyrrolizidine alcohol derivative with potential applications in synthetic organic chemistry and pharmaceutical research. Its stereospecific configuration at the 1S and 8R positions makes it a valuable intermediate for asymmetric synthesis, particularly in the construction of bioactive alkaloids or complex heterocyclic frameworks. The compound’s rigid bicyclic structure and hydroxyl functionality offer versatility for further derivatization, enabling selective modifications for target-oriented synthesis. Its stability under standard laboratory conditions and compatibility with common reagents enhance its utility in multistep synthetic routes. Researchers may also explore its role in catalysis or as a scaffold for medicinal chemistry due to its defined stereochemistry and structural motifs.
(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol structure
63121-29-9 structure
Product Name:(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol
CAS No:63121-29-9
MF:C7H13NO
MW:127.184221982956
CID:958728
PubChem ID:12333234
Update Time:2025-05-23

(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol Chemical and Physical Properties

Names and Identifiers

    • [S]-Hexahydro-pyrrolizin-1-ol
    • (1S,7aR)-1-hydroxypyrrolizidine
    • 1,3,3-trimethyl-2-oxa-bicyclo[2.2.2]octan-6-one,oxime
    • 1,8-epoxy-p-menthan-2-one oxime
    • 1,8-Epoxy-p-menthan-2-on-oxim
    • 1,8-H-trans-1-Hydroxypyrrolizidin
    • 2-Oxabicyclo[2.2.2]octan-6-one,1,3,3-trimethyl-,oxime
    • 8r-Pyrrolizidin-1c-ol
    • (1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol
    • AKOS006308337
    • 63121-29-9
    • (1S,7AR)-hexahydro-1H-pyrrolizin-1-ol
    • Inchi: 1S/C7H13NO/c9-7-3-5-8-4-1-2-6(7)8/h6-7,9H,1-5H2/t6-,7+/m1/s1
    • InChI Key: UCQIGQBEAGJWTF-RQJHMYQMSA-N
    • SMILES: O[C@H]1CCN2CCC[C@@H]21

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47000
  • LogP: 0.15330

(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol
63121-29-9 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol
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¥ 10,672.00 2023-03-14
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0617-100mg
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0617-250mg
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¥6984.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0617-500mg
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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